Cas no 2167485-97-2 (4-isothiocyanato-4-phenylbutanoic acid)

• Product Name: 4-isothiocyanato-4-phenylbutanoic acid
• CAS No: 2167485-97-2
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5974015
• PubChem ID: 165805891
• Update Time: 2025-05-20

4-isothiocyanato-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-isothiocyanato-4-phenylbutanoic acid
• 2167485-97-2
• EN300-1458894

• Inchi： 1S/C11H11NO2S/c13-11(14)7-6-10(12-8-15)9-4-2-1-3-5-9/h1-5,10H,6-7H2,(H,13,14)
• InChI Key： YLNGIGAFGIYUHQ-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-isothiocyanato-4-phenylbutanoic acid

Introduction to 4-isothiocyanato-4-phenylbutanoic acid (CAS No. 2167485-97-2)

4-isothiocyanato-4-phenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167485-97-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of isothiocyanates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both an isothiocyanate functional group and a phenyl substituent on a butanoic acid backbone imparts unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The isothiocyanato moiety (-N=C=S) is a key feature of this compound, enabling it to participate in a wide range of chemical reactions, including nucleophilic addition, cycloadditions, and condensation reactions. These reactions are particularly relevant in the context of drug discovery, where the ability to form covalent bonds with nucleophiles is crucial for constructing complex molecular architectures. The phenylbutanoic acid part of the molecule provides additional structural diversity, influencing both the solubility and metabolic stability of derivatives derived from this compound.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from isothiocyanate-containing compounds. These agents have shown promise in various biological applications, including anti-inflammatory, anticancer, and antimicrobial therapies. The 4-isothiocyanato-4-phenylbutanoic acid (CAS No. 2167485-97-2) has been explored as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating peptidomimetics that mimic the activity of natural bioactive peptides, which could lead to the development of new drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a building block for heterocyclic scaffolds. Heterocycles are integral to many pharmacologically active compounds due to their ability to interact with biological targets in specific ways. The isothiocyanato group can be readily converted into thiourea or thiazolidine derivatives through simple chemical transformations, expanding its utility in constructing complex heterocyclic structures. Such transformations have been exploited in the design of novel molecules with potential therapeutic applications.

The 4-phenylbutanoic acid moiety also contributes to the overall pharmacological profile of derivatives derived from this compound. Phenyl-substituted carboxylic acids are frequently found in drugs due to their ability to enhance binding affinity and metabolic stability. For example, phenylbutyric acid derivatives have been investigated for their potential role in modulating gut microbiota, which could have implications for treating inflammatory bowel disease and other gastrointestinal disorders. The incorporation of an isothiocyanate group into such structures may further enhance their biological activity by introducing additional interaction points with biological targets.

Recent advances in computational chemistry have also highlighted the potential of 4-isothiocyanato-4-phenylbutanoic acid (CAS No. 2167485-97-2) as a scaffold for drug discovery. Molecular modeling studies have shown that derivatives of this compound can effectively interact with various protein targets by leveraging both hydrophobic and polar interactions. These studies have identified promising lead compounds that are being further optimized through structure-based drug design approaches. The ability to predictively model the behavior of such compounds allows researchers to streamline the drug development process, reducing both time and cost associated with traditional trial-and-error methods.

The synthesis of 4-isothiocyanato-4-phenylbutanoic acid itself presents an interesting challenge due to the reactive nature of the isothiocyanate group. It must be handled under controlled conditions to prevent unwanted side reactions, such as dimerization or decomposition. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating its use in industrial applications. These advancements include novel catalysts and reaction conditions that enhance yield and purity while minimizing byproduct formation.

In conclusion,4-isothiocyanato-4-phenylbutanoic acid (CAS No. 2167485-97-2) represents a significant asset in modern pharmaceutical research due to its versatile reactivity and potential biological applications. Its role as a precursor for biologically active molecules continues to be explored across various therapeutic areas, underscoring its importance as a chemical building block. As research progresses, it is likely that new synthetic strategies and applications will emerge, further solidifying its place as a key compound in medicinal chemistry.